(E)-3-Hydroxy Tamoxifen O-|A-D-Glucuronide
(E)-3-Hydroxy Tamoxifen O-|A-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
165460-33-3
VCID:
VC0132178
InChI:
InChI=1S/C32H37NO8/c1-4-25(20-9-6-5-7-10-20)26(21-13-15-23(16-14-21)39-18-17-33(2)3)22-11-8-12-24(19-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-16,19,27-30,32,34-36H,4,17-18H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1
SMILES:
CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4
Molecular Formula:
C32H37NO8
Molecular Weight:
563.647
(E)-3-Hydroxy Tamoxifen O-|A-D-Glucuronide
CAS No.: 165460-33-3
Cat. No.: VC0132178
Molecular Formula: C32H37NO8
Molecular Weight: 563.647
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 165460-33-3 |
|---|---|
| Molecular Formula | C32H37NO8 |
| Molecular Weight | 563.647 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[3-[(E)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C32H37NO8/c1-4-25(20-9-6-5-7-10-20)26(21-13-15-23(16-14-21)39-18-17-33(2)3)22-11-8-12-24(19-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-16,19,27-30,32,34-36H,4,17-18H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1 |
| Standard InChI Key | LLJQVSGWCSTGGW-OFKVRPASSA-N |
| SMILES | CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4 |
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